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Compound of Interest

Compound Name: Wofapyrin

Cat. No.: B611819 Get Quote

A Note to Researchers: The compound referred to as "Wofapyrin" is a historical drug

formulation, not a contemporary research tool. Searches for its use in modern cell line-based

research will be unproductive.

Wofapyrin was the trade name for a combination drug containing phenylbutazone and

aminophenazone. Phenylbutazone is a non-steroidal anti-inflammatory drug (NSAID), and

aminophenazone is an analgesic and anti-inflammatory agent. Due to a significant risk of

severe side effects, most notably agranulocytosis (a dangerous drop in white blood cells),

products containing aminophenazone, including Wofapyrin, have been widely withdrawn from

the market and are no longer in clinical use in most parts of the world.

Consequently, there is no active research community utilizing "Wofapyrin" for in vitro cell line

experiments. The components, particularly phenylbutazone, may have been studied

historically, but the combination product "Wofapyrin" is not a standard reagent in modern

molecular biology or drug development.

Therefore, a technical support guide for adjusting "Wofapyrin" protocols for different cell lines

cannot be created as the premise is based on a compound that is not used in current scientific

research. Researchers are advised to use currently accepted and well-characterized

compounds for their experiments.

If you are interested in the effects of NSAIDs or other anti-inflammatory agents on cell lines,

please specify a currently used compound (e.g., celecoxib, indomethacin, etc.), and a relevant

technical guide can be developed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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